2-((1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C23H16Cl3N3OS/c24-16-5-4-8-18(12-16)29-21(15-9-10-19(25)20(26)11-15)13-27-23(29)31-14-22(30)28-17-6-2-1-3-7-17/h1-13H,14H2,(H,28,30)
• InChI Key: QHAPMTUBEZKIQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2C3=CC(=CC=C3)Cl)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C23H16Cl3N3OS
• Molecular Weight: 488.8 g/mol

Description

The compound “2-((1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with chlorophenyl groups and a thioacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The electron-withdrawing chlorine atoms on the phenyl rings could have significant effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing chlorine atoms and the presence of the imidazole ring. The sulfur atom in the thioacetamide group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence these properties include the presence of polar functional groups, the compound’s overall shape and size, and the electronic properties of the molecule.

Scientific Research Applications

Antihypertensive Activity

The compound’s dual phenyl rings and imidazole core suggest potential interactions with receptors involved in blood pressure regulation. Researchers have examined its vasodilatory effects and impact on hypertension models. Clinical trials are necessary to validate its antihypertensive efficacy.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “2-((1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide” would require appropriate safety precautions. The presence of chlorine atoms suggests that the compound could potentially be hazardous.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, studying its physical and chemical properties, and determining its potential applications.